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Compound of Interest

Compound Name: N-Formyl-2-aminophenol

Cat. No.: B1347554

N-Formyl-2-aminophenol: A Comprehensive
Technical Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Formyl-2-aminophenol, also known as N-(2-hydroxyphenyl)formamide, is a chemical
compound with emerging interest in various scientific fields. It is recognized as a bacterial
secondary metabolite, notably found in Penicillium chrysogenum, and has demonstrated
significant antioxidant properties.[1] This technical guide provides a detailed overview of the
physical, chemical, and biological properties of N-Formyl-2-aminophenol, along with
experimental protocols for its synthesis and analysis.

Physical and Chemical Properties

N-Formyl-2-aminophenol is a solid compound at room temperature.[1][2] While a specific
melting point is not consistently reported in the literature, its physical and chemical
characteristics are summarized below.

Table 1: Physical Properties of N-Formyl-2-aminophenol
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Property Value Source

Molecular Formula C7H7NO2 [1112][3]

Molecular Weight 137.14 g/mol [2][41[5]

Appearance Solid powder [2]

Boiling Point 338.4 °C at 760 mmHg [3]

Density 1.31 g/cm3 [3]
Soluble in polar organic

Solubility solvents like methanol and [6]
DMSO.

Table 2: Chemical Identifiers

Identifier Value Source

CAS Number 2843-27-8 [L1[21131[7]

IUPAC Name N-(2-hydroxyphenyl)formamide  [2][5][7]
2'-Hydroxyformanilide, o-

Synonyms [1]

Formamidophenol

Spectral Data

The structural characterization of N-Formyl-2-aminophenol is supported by various

spectroscopic techniques.

Technique Key Data Points
1H NMR Spectral data available.
13C NMR Spectral data available.

Infrared (IR)

Spectral data available.

Mass Spectrometry (MS)

Spectral data available.
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Experimental Protocols
Synthesis of N-Formyl-2-aminophenol

A general and practical method for the N-formylation of amines using formic acid can be
adapted for the synthesis of N-Formyl-2-aminophenol. This procedure offers high yields and
does not require strictly anhydrous conditions.

Materials:

2-Aminophenol

85% aqueous formic acid

Toluene

Dean-Stark trap

Standard laboratory glassware
Procedure:

 In a round-bottom flask equipped with a Dean-Stark trap and a condenser, combine 1 gram
of 2-aminophenol with 1.0-1.2 equivalents of 85% aqueous formic acid in toluene.

e Heat the mixture to reflux.
» Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

» Once the starting material (2-aminophenol) is no longer detectable by TLC, remove the heat
source and allow the reaction mixture to cool to room temperature.

o Evaporate the toluene under reduced pressure to obtain the crude N-Formyl-2-
aminophenol.

e The product is often of sufficient purity for many applications. If further purification is
required, short column chromatography can be employed.

Caption: Workflow for the synthesis of N-Formyl-2-aminophenol.
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DPPH Radical Scavenging Assay

This protocol details the determination of the antioxidant activity of N-Formyl-2-aminophenol
using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay. The compound has
been reported to have an ICso value of 3.23 pg/ml in this assay.[1]

Materials:

N-Formyl-2-aminophenol

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol (or other suitable solvent)

Spectrophotometer

Ascorbic acid (as a positive control)
Procedure:

e Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This
solution should be freshly prepared and kept in the dark.

o Preparation of Test Samples: Prepare a stock solution of N-Formyl-2-aminophenol in
methanol. From the stock solution, prepare a series of dilutions to determine the ICso value.

» Reaction:
o In a cuvette or a 96-well plate, add a specific volume of the DPPH solution.
o Add an equal volume of the test sample (or standard/blank) to the DPPH solution.
o The blank should contain only the solvent.
¢ Incubation: Incubate the reaction mixtures in the dark at room temperature for 30 minutes.

o Measurement: Measure the absorbance of the solutions at 517 nm using a

spectrophotometer.
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o Calculation: The percentage of radical scavenging activity is calculated using the following
formula:

o % Scavenging =[ (Ao - A1) / Ao ] x 100

o Where Ao is the absorbance of the control (DPPH solution without the sample) and A1 is
the absorbance of the sample.

e The ICso value (the concentration of the sample that scavenges 50% of the DPPH radicals)
can be determined by plotting the percentage of scavenging against the concentration of the
sample.

Prepare 0.1 mM DPPH
in Methanol

Mix DPPH Solution
with Sample/Control

Incubate in Dark
(30 min)
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Caption: Experimental workflow for the DPPH radical scavenging assay.

Biological Activity and Signaling Pathways

N-formyl peptides are known to be potent chemoattractants for neutrophils and can activate
them. This activation is mediated through formyl peptide receptors (FPRs), which are G
protein-coupled receptors. While direct studies on N-Formyl-2-aminophenol are limited, the
general signaling pathway for N-formyl peptides involves the activation of the mitogen-activated
protein kinase (MAPK) cascade, specifically p38 and ERK1/2.

This activation leads to various cellular responses in neutrophils, including chemotaxis,
degranulation, and the production of reactive oxygen species (ROS).
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Caption: Postulated signaling pathway for N-Formyl-2-aminophenol in neutrophils.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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